5-Methoxybenzofuran

• IUPAC Name: 5-methoxy-1-benzofuran
• InChI: InChI=1S/C9H8O2/c1-10-8-2-3-9-7(6-8)4-5-11-9/h2-6H,1H3
• InChI Key: JJXPTUWJVQUHKN-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC2=C(C=C1)OC=C2
• Molecular Formula: C9H8O2
• DSSTOX Substance ID: DTXSID40158418
• Molecular Weight: 148.16 g/mol
• CAS No.: 13391-28-1

Description

5-Methoxybenzofuran is an organic compound that belongs to the class of benzofurans. Benzofurans are heterocyclic compounds containing a fused benzene and furan ring. The methoxy group at the 5-position of the benzofuran ring imparts unique chemical and biological properties to the compound. Benzofurans are widely distributed in nature and are known for their diverse biological activities, including anti-tumor, antibacterial, anti-oxidative, and anti-viral properties .

Scientific Research Applications

5-Methoxybenzofuran has a wide range of scientific research applications:

Chemistry: It serves as a building block for the synthesis of more complex benzofuran derivatives with potential pharmaceutical applications.

Biology: It is used in studies investigating the biological activities of benzofuran compounds, including their anti-tumor, antibacterial, and anti-viral properties.

Medicine: this compound derivatives are explored for their potential therapeutic effects, particularly in the treatment of cancer and infectious diseases.

Industry: The compound is used in the development of new materials, such as polymers and dyes, due to its unique chemical properties

Safety and Hazards

5-Methoxybenzofuran may cause skin irritation, serious eye irritation, and respiratory irritation. It is recommended to avoid breathing its mist, gas, or vapours, and to avoid contact with skin and eyes. Use of personal protective equipment, such as chemical impermeable gloves, is advised.

Mechanism of Action

Target of Action

Benzofuran derivatives have been found to be active towards different clinically approved targets . For instance, some benzofuran derivatives have been used in the treatment of skin diseases such as cancer or psoriasis .

Mode of Action

Benzofuran derivatives have been reported to have a wide range of biological and pharmacological applications . They have been found to be efficient derivatives in diverse fields of antimicrobial therapy .

Biochemical Pathways

Benzofuran derivatives have been reported to have strong biological activities such as anti-tumor, antibacterial, anti-oxidative, and anti-viral activities .

Pharmacokinetics

Improved bioavailability is one of the targets achieved with most of the more recent benzofuran compounds, allowing for once-daily dosing .

Result of Action

Benzofuran derivatives have been reported to have a wide range of biological and pharmacological applications .

Action Environment

Benzofuran compounds are widely distributed in higher plants such as asteraceae, rutaceae, liliaceae, and cyperaceae .

Biochemical Analysis

Biochemical Properties

5-Methoxybenzofuran is involved in various biochemical reactions. It has been found to interact with several enzymes, proteins, and other biomolecules . For instance, benzofuran derivatives have been shown to inhibit NO production and selectively inhibit the proliferation of certain cancer cell lines .

Cellular Effects

This compound has significant effects on various types of cells and cellular processes. It influences cell function, including impacts on cell signaling pathways, gene expression, and cellular metabolism . For example, benzofuran derivatives have been found to have anti-tumor, antibacterial, anti-oxidative, and anti-viral activities .

Molecular Mechanism

The molecular mechanism of action of this compound involves its interactions at the molecular level. It exerts its effects through binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression .

Temporal Effects in Laboratory Settings

The effects of this compound change over time in laboratory settings. Information on the product’s stability, degradation, and any long-term effects on cellular function observed in in vitro or in vivo studies is currently limited .

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models

Metabolic Pathways

This compound is involved in various metabolic pathways . It interacts with several enzymes and cofactors, and may also affect

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-Methoxybenzofuran can be achieved through various synthetic routes. One common method involves the cyclization of 2-hydroxyphenylacetic acid derivatives. The reaction typically proceeds under acidic conditions, with the use of a dehydrating agent such as polyphosphoric acid or sulfuric acid. Another method involves the cyclization of 2-hydroxyphenylacetaldehyde derivatives under basic conditions, using a base such as sodium hydroxide or potassium hydroxide .

Industrial Production Methods

In industrial settings, the production of this compound may involve the use of continuous flow reactors to optimize reaction conditions and improve yield. The use of catalysts, such as Lewis acids or transition metal complexes, can also enhance the efficiency of the synthesis. Additionally, purification techniques such as recrystallization or chromatography are employed to obtain high-purity this compound .

Chemical Reactions Analysis

Types of Reactions

5-Methoxybenzofuran undergoes various chemical reactions, including:

Oxidation: The methoxy group can be oxidized to form a hydroxyl group, resulting in the formation of 5-hydroxybenzofuran.

Reduction: The benzofuran ring can be reduced to form dihydrobenzofuran derivatives.

Substitution: Electrophilic aromatic substitution reactions can occur at the benzene ring, leading to the formation of various substituted benzofurans.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate, chromium trioxide, and hydrogen peroxide.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are commonly used.

Substitution: Electrophilic aromatic substitution reactions often require the presence of a Lewis acid catalyst, such as aluminum chloride or iron(III) chloride.

Major Products Formed

Oxidation: 5-Hydroxybenzofuran

Reduction: Dihydrobenzofuran derivatives

Substitution: Various substituted benzofurans, depending on the electrophile used.

Comparison with Similar Compounds

Similar Compounds

5-Hydroxybenzofuran: Similar structure with a hydroxyl group instead of a methoxy group.

2-Methoxybenzofuran: Methoxy group at the 2-position instead of the 5-position.

Benzofuran: Lacks the methoxy group.

Uniqueness

5-Methoxybenzofuran is unique due to the presence of the methoxy group at the 5-position, which imparts distinct chemical and biological properties. This substitution pattern can influence the compound’s reactivity, solubility, and interaction with biological targets, making it a valuable compound for various scientific research applications .

Synthesis routes and methods

Procedure details

To a suspension of polyphosphoric acid (38.3 g) in toluene (400 ml) was added 4-methoxy-(2,2-dimethoxy)ethoxybenzene (38.0 g), and the mixture was stirred at 100° C. overnight and cooled. To the mixture was added water, and the mixture was separated. The organic layer was washed with 1N sodium hydroxide solution and then washed with saturated brine, and dried with magnesium sulfate. Under reduced pressure, the solvent was evaporated, and the residue was purified with silica gel column chromatography to give brown oil of 5-methoxybenzofuran (6.5 g).

Customer Q & A

Q1: What is 5-Methoxybenzofuran and what are some of its key structural features?

A1: this compound is a benzofuran derivative characterized by a methoxy group (-OCH3) substituted at the 5th position of the benzofuran ring. The benzofuran core structure itself consists of a benzene ring fused to a furan ring.

Q2: What is the molecular formula and molecular weight of this compound?

A2: The molecular formula of this compound is C9H8O2, and its molecular weight is 148.16 g/mol.

Q3: What are some of the reported biological activities of this compound and its derivatives?

A3: Research on this compound and its derivatives has shown potential in several areas:

• Anti-inflammatory and Analgesic Effects: A study demonstrated that a novel rigid benzofuran-3,4-dihydroxy chalcone derivative, (Z)-2-(3,4-dihydroxybenzylidene)-5-methoxybenzofuran-3(2H)-one, exhibited significant anti-inflammatory and analgesic properties in mice models. []
• Antimicrobial Activity: A this compound derivative, 2-(5′-hydroxy-3′-methoxyphenyl)-6-hydroxy-5-methoxybenzofuran, isolated from Erythrina latissima, displayed strong antimicrobial activity against yeast spores, Gram-positive, and Gram-negative bacteria. []
• Cytotoxicity: An arylbenzofuran derivative, 5,6-dimethoxy-2-(3-hydroxy-5-methoxyphenyl)benzofuran, isolated from the roots of Paphiopedilum godefroyae, showed strong cytotoxic activity against human small cell lung cancer (NCI-H187) cell lines. []
• Antiviral Activity: Research has explored the synthesis and antiviral activities of 5-methoxybenzofurans. []

Q4: How does the structure of this compound relate to its biological activity?

A4: While this compound itself serves as a core structure, modifications to this scaffold significantly influence its biological activity.

• SAR Studies: Structure-activity relationship (SAR) studies suggest that the presence and position of substituents on the benzofuran ring, particularly at the 2nd, 3rd, and 6th positions, play a crucial role in determining the potency and selectivity of these compounds. []

Q5: Are there any studies on how this compound derivatives interact with their biological targets?

A5: While specific details about the interaction mechanisms of this compound derivatives with their biological targets require further investigation, some studies provide insights:

Q6: Have there been any computational studies on this compound derivatives?

A6: Yes, computational studies have been conducted on this compound derivatives.

• Spectroscopic Properties and Electronic Structure: A study investigated the electronic absorption and fluorescence emission spectra of N-(2,5-dimethyl-pyrrol-1-yl)-2-(this compound-3-yl)acetamide (DPMA) in various solvents. [] This study also performed computational calculations to determine the ground state optimized geometry, molecular electrostatic potential (MEP), highest occupied molecular orbital (HOMO), lowest unoccupied molecular orbital (LUMO), and energy band gap of DPMA. []

Q7: What are the potential applications of this compound derivatives in drug discovery?

A7: The diverse biological activities of this compound derivatives make them attractive candidates for drug discovery, particularly in the following areas:

• Anti-inflammatory Agents: The promising anti-inflammatory and analgesic effects of certain derivatives suggest their potential for developing novel therapies for inflammatory diseases. []
• Antimicrobial Drug Development: The antimicrobial activity of some this compound derivatives highlights their potential in addressing the challenge of drug-resistant infections. []
• Anticancer Therapies: The cytotoxic properties observed in certain derivatives warrant further investigation for their potential application in anticancer drug development. []
• Antiviral Drug Design: Research into the antiviral activity of 5-methoxybenzofurans indicates their potential in combating viral infections. []

Q8: What synthetic routes are commonly employed to produce this compound and its derivatives?

A8: Several synthetic strategies are available for the preparation of this compound and its derivatives. These strategies often involve:

• Cyclization Reactions: One common approach involves the cyclization of appropriately substituted phenolic or phenyl ethers to construct the benzofuran ring system. [] For example, the cyclization of 3-(5-methoxy-2,3-dihydrobenzofuran-3-yl)propionic acid (XIX) with polyphosphoric acid yielded 6-methoxy-2a,3,4,5-tetrahydro-2H-naphtho[1,8-bc]furan-5-one (XX). []
• Electrophilic Substitution: The electron-rich nature of the benzofuran ring, particularly at the 2nd and 3rd positions, allows for electrophilic substitution reactions to introduce various substituents. [, ] For example, electrophilic substitution reactions of 3-acetylamino-5-methoxybenzofuran have been investigated. [, ]